Cas no 2680867-95-0 (benzyl N-(2,6-dimethylphenyl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: benzyl N-(2,6-dimethylphenyl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2680867-95-0
• MF: C₁₉H₁₉NO₂
• MW: 293.359665155411
• CID: 6316702
• PubChem ID: 165925306
• Update Time: 2025-10-12

benzyl N-(2,6-dimethylphenyl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288996
• 2680867-95-0
• benzyl N-(2,6-dimethylphenyl)-N-(prop-2-yn-1-yl)carbamate

• Inchi： 1S/C19H19NO2/c1-4-13-20(18-15(2)9-8-10-16(18)3)19(21)22-14-17-11-6-5-7-12-17/h1,5-12H,13-14H2,2-3H3
• InChI Key： GHTDLHDZODNKON-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC#C)C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 293.141578849g/mol
• Monoisotopic Mass: 293.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(2,6-dimethylphenyl)-N-(prop-2-yn-1-yl)carbamate

Introduction to Benzyl N-(2,6-dimethylphenyl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 2680867-95-0)

Benzyl N-(2,6-dimethylphenyl)-N-(prop-2-yn-1-yl)carbamate, with the chemical formula C₁₇H₁₉O₂N, is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2680867-95-0, represents a sophisticated blend of aromatic and alkyne moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of Benzyl N-(2,6-dimethylphenyl)-N-(prop-2-yn-1-yl)carbamate features a benzyl group attached to a carbamate moiety, which is further linked to a 2,6-dimethylphenyl group and a propargyl group. This arrangement introduces both steric and electronic diversity, which can be exploited to modulate the biological activity of the compound. The presence of the propargyl group (C≡CH) is particularly noteworthy, as it provides a versatile handle for further functionalization through cross-coupling reactions such as Suzuki or Sonogashira couplings.

In recent years, there has been growing interest in the development of carbamate-based derivatives due to their broad spectrum of biological activities. Carbamates are known for their ability to act as protease inhibitors, which has made them valuable in the treatment of various diseases, including cancer and neurodegenerative disorders. The benzyl N-(2,6-dimethylphenyl)-N-(prop-2-yn-1-yl)carbamate structure combines the favorable properties of these derivatives with additional functional groups that could enhance their efficacy and selectivity.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The 2,6-dimethylphenyl group introduces a lipophilic character to the molecule, which can improve its membrane permeability and bioavailability. This feature is particularly important for drugs that need to cross biological membranes to reach their sites of action. Additionally, the propargyl group can be used to link this compound to other molecules via biotin or fluorophores, enabling its use in diagnostic and imaging applications.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of carbamate-based drugs. Researchers have shown that subtle modifications in the molecular structure can significantly alter the biological activity of these compounds. For instance, the introduction of electron-withdrawing groups at specific positions can enhance binding affinity to biological targets. The Benzyl N-(2,6-dimethylphenyl)-N-(prop-2-yn-1-yl)carbamate molecule provides an excellent platform for exploring such SARs due to its modular design.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step in the synthesis is the formation of the carbamate bond between the benzoyl chloride derivative and an amine bearing a propargyl group. This reaction is typically carried out in the presence of a base such as triethylamine or diisopropylethanolamine to facilitate deprotonation and nucleophilic attack.

Once synthesized, Benzyl N-(2,6-dimethylphenyl)-N-(prop-2-yn-1-yl)carbamate can be subjected to various biochemical assays to evaluate its potential biological activity. These assays may include enzyme inhibition studies, cell-based assays, and animal models. The results from these studies will provide valuable insights into the compound's efficacy and safety profiles.

The pharmaceutical industry is increasingly focusing on developing small molecules with novel structures that can address unmet medical needs. The benzyl N-(2,6-dimethylphenyl)-N-(prop-2-yn-1-yl)carbamate compound represents a promising candidate for such efforts due to its unique combination of structural features and potential biological activities. Further research is warranted to fully explore its therapeutic potential.

In conclusion, Benzyl N-(2,6-dimethylphenyl)-N-(prop-2-yn-1-yl)carbamate (CAS No. 2680867-95-0) is a fascinating compound with significant potential in medicinal chemistry. Its sophisticated molecular structure and diverse functional groups make it an attractive candidate for drug discovery and development. As research in this field continues to advance, compounds like this are likely to play an increasingly important role in addressing some of today's most pressing medical challenges.